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Compound of Interest

Compound Name: Adipiodon

Cat. No.: B1672019 Get Quote

Disclaimer: The following information is for historical and research purposes only. Adipiodone

(also known as Iodipamide) is a contrast agent for intravenous cholangiography that is now

largely considered obsolete. Its use has been superseded by safer and more effective imaging

modalities such as Magnetic Resonance Cholangiopancreatography (MRCP) and Endoscopic

Retrograde Cholangiopancreatography (ERCP) due to a high incidence of adverse reactions.

These protocols should not be used for clinical applications.

Introduction
Adipiodone is an organic iodine compound that was historically used as a contrast agent for

intravenous cholangiography. Following intravenous administration, it is selectively taken up by

the liver and excreted into the bile, allowing for radiographic visualization of the biliary ducts. At

its peak, it was marketed under trade names such as Biligrafin and Cholografin. The primary

application was to assess the anatomy and patency of the biliary system, particularly in post-

cholecystectomy patients. However, its use was associated with a significant rate of adverse

effects, some of which could be severe.

Quantitative Data Summary
The following tables summarize key quantitative data related to the historical administration of

Adipiodone for intravenous cholangiography.

Table 1: Typical Dosage and Administration
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Parameter Value Notes

Adult Dose
20 mL of a 52% solution

(Adipiodone Meglumine)

Standard dose for an average

adult.

Infusion Rate Slow infusion over 10 minutes

Rapid injection was associated

with a higher incidence of

adverse reactions.

Imaging Time
First image taken 10-15

minutes post-injection

Optimal visualization of the bile

ducts typically occurred

between 15 and 60 minutes.

Table 2: Reported Adverse Reaction Rates

Reaction Type Incidence Rate Severity

Mild Reactions ~10-20% Nausea, vomiting, urticaria

Serious Reactions ~1-5%
Hypotension, bronchospasm,

anaphylaxis

Fatal Reactions Rare Anaphylactic shock

Experimental Protocols
The following outlines a typical historical protocol for intravenous cholangiography using

Adipiodone.

3.1. Patient Preparation

Informed Consent: The patient must be informed of the potential risks and benefits of the

procedure and provide written informed consent.

Fasting: The patient should fast for at least 4 hours prior to the procedure to ensure an

empty stomach and reduce the risk of aspiration in case of vomiting.

Hydration: Adequate hydration is important.
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Premedication: In some historical protocols, premedication with corticosteroids or

antihistamines was attempted to reduce the incidence of adverse reactions, though the

efficacy was debated.

3.2. Adipiodone Administration

Dosage Preparation: A standard adult dose of 20 mL of Adipiodone meglumine (52%

solution) is drawn into a syringe.

Test Dose: A small test dose (e.g., 1 mL) may be administered intravenously, and the patient

observed for several minutes for any immediate adverse reactions. The utility of a test dose

has been a subject of historical debate.

Slow Infusion: The full dose of Adipiodone is administered via slow intravenous infusion

over a period of 10 minutes. The patient should be closely monitored throughout the infusion.

3.3. Radiographic Imaging

Timing: Radiographs of the right upper quadrant are obtained at various time points post-

injection.

Initial Images: The first images are typically taken 10-15 minutes after the completion of the

infusion.

Serial Images: Subsequent images are taken at 15-minute intervals for up to 1-2 hours, or

until the biliary ducts are adequately visualized.

Delayed Images: If the ducts are not visualized, delayed images at 4 or 24 hours may be

attempted.

3.4. Post-Procedure Monitoring

Observation: The patient should be monitored for at least 30-60 minutes post-procedure for

any signs of delayed adverse reactions.

Hydration: Encourage oral fluid intake to aid in the renal clearance of the contrast agent.
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Visualization
The following diagrams illustrate the historical workflow and a conceptual representation of

potential adverse reaction pathways associated with intravenous Adipiodone administration.
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Caption: Historical workflow for intravenous cholangiography with Adipiodone.
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Conceptual Adverse Reaction Pathways
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Caption: Potential pathways for adverse reactions to Adipiodone.

To cite this document: BenchChem. [Application Notes and Protocols: Intravenous
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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